Cas no 2171744-17-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171744-17-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5825355
• PubChem ID: 165804147
• Update Time: 2025-06-11

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-2-carboxylic acid
• EN300-1497143
• 2171744-17-3
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-methylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-8-18(15-24(30)29-14-13-17(2)25(29)26(31)32)28-27(33)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23,25H,3,8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： ZDKJBRJNEHXUHO-UHFFFAOYSA-N
• SMILES： O=C(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C)C1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-2-carboxylic acid (CAS No. 2171744-17-3)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-2-carboxylic acid (CAS No. 2171744-17-3) is a specialized peptide derivative widely utilized in pharmaceutical research and drug development. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylpyrrolidine backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers frequently employ this compound in solid-phase peptide synthesis (SPPS), where the Fmoc group ensures selective deprotection during stepwise elongation.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and personalized medicine. This compound's role in facilitating high-purity peptide production aligns with industry trends toward precision therapeutics. Notably, its 3-methylpyrrolidine moiety enhances conformational stability, a feature critical for designing peptide-based drugs targeting GPCRs and enzyme inhibitors. Such applications are frequently searched in academic databases and AI-driven drug discovery platforms, reflecting its relevance in modern research.

The CAS No. 2171744-17-3 is particularly notable for its compatibility with automated peptide synthesizers, a topic gaining traction in lab automation forums. Users often inquire about optimizing Fmoc deprotection efficiency or minimizing racemization risks during synthesis—issues where this compound's design offers distinct advantages. Additionally, its hexanoyl linker provides flexibility for conjugating fluorescent probes or biomarkers, a technique popular in cancer research and diagnostic imaging.

From a green chemistry perspective, the compound's synthetic pathway has been refined to reduce organic solvent waste, addressing environmental concerns raised in sustainability-focused studies. This aligns with the broader shift toward eco-friendly pharmaceutical manufacturing, a hot topic in industry conferences and regulatory discussions. Analytical techniques like HPLC and mass spectrometry are routinely applied to verify its purity, ensuring compliance with ICH guidelines for impurity profiling.

In summary, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpyrrolidine-2-carboxylic acid exemplifies innovation at the intersection of organic chemistry and biopharmaceuticals. Its multifaceted applications—from peptide therapeutics to materials science—underscore its importance in addressing current challenges like drug delivery optimization and biocompatibility enhancement. As research continues to explore its potential, this compound remains a cornerstone in advancing next-generation biomolecules.